Cas no 176204-51-6 (2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid)

• Product Name: 2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid
• CAS No: 176204-51-6
• MF: C₁₇H₁₄FNO₂
• MW: 283.296967983246
• MDL: MFCD00794686
• CID: 892665
• PubChem ID: 2774436
• Update Time: 2026-04-29

2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-(4-Fluorobenzyl)-1H-indol-3-yl)acetic acid
• 1H-Indole-3-acetic acid, 1-[(4-fluorophenyl)methyl]-
• 2-[1-(4-Fluorobenzyl)-1H-indol-3-yl]acetic acid
• 2-[1-[(4-fluorophenyl)methyl]indol-3-yl]acetic acid
• F2158-0322
• fluorobenzylindolylaceticacid
• BUTTPARK 153\33-47
• 1-(4-FLUOROBENZYL)-1H-INDOL-3-YLACETIC ACID
• 2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid

• MDL： MFCD00794686
• Inchi： InChI=1S/C17H14FNO2/c18-14-7-5-12(6-8-14)10-19-11-13(9-17(20)21)15-3-1-2-4-16(15)19/h1-8,11H,9-10H2,(H,20,21)
• InChI Key： MSECUWYFWKAGLD-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)F)CC(=O)O

Computed Properties

• Exact Mass: 283.10100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Experimental Properties

• Melting Point: 163-166°C
• PSA: 42.23000
• LogP: 3.45580

2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid

Introduction to 2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid (CAS No. 176204-51-6)

2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 176204-51-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a complex indole core structure, has garnered attention due to its potential applications in drug discovery and development. The presence of a 4-fluorophenylmethyl substituent and an acetic acid moiety at the 2-position of the indole ring contributes to its unique chemical properties and biological activities.

The indole scaffold is a well-documented pharmacophore in medicinal chemistry, known for its role in various biological processes and therapeutic interventions. Compounds derived from indole have been extensively studied for their pharmacological effects, particularly in the treatment of neurological disorders, inflammation, and cancer. The introduction of fluorine at the para position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, making it an attractive candidate for further exploration.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. 2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid has been subjected to virtual screening and molecular docking studies to evaluate its interaction with various biological targets. Preliminary results suggest that this compound exhibits promising binding affinity to certain enzymes and receptors, which could translate into therapeutic benefits.

In the context of drug development, the synthesis of this compound involves multi-step organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and cyclization processes. The synthetic route must be optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advances in green chemistry have also influenced the synthesis of this compound, emphasizing sustainable methodologies that minimize waste and hazardous byproducts.

The biological activity of 2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid has been explored in several preclinical studies. These studies have focused on its potential role as an inhibitor of key enzymes involved in cancer progression. For instance, it has shown inhibitory effects on tyrosine kinases, which are aberrantly activated in many cancers. Additionally, its ability to modulate inflammatory pathways has been investigated, suggesting its potential utility in treating chronic inflammatory diseases.

One of the most intriguing aspects of this compound is its mechanism of action. The indole ring interacts with biological targets through hydrogen bonding and hydrophobic interactions, while the fluorine atom enhances binding specificity. This dual-mode interaction makes it a versatile tool for drug design. Furthermore, the acetic acid moiety at the 2-position can be further functionalized to enhance bioavailability and tissue distribution.

The pharmacokinetic properties of 2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid are also under investigation. Studies have revealed that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation into oral or injectable drugs. Its metabolic stability has been assessed using mass spectrometry techniques, providing insights into its degradation pathways and potential side effects.

In conclusion, 2-{1-[(4-fluorophenyl)methyl]-1H-indol-3-yl}acetic acid (CAS No. 176204-51-6) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic applications for indole derivatives, compounds like this one are poised to play a significant role in addressing unmet medical needs.